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Get Quote

Technical Profile: 1-Nitrohexane (CAS 646-14-0)
Executive Summary
1-Nitrohexane (

) is a primary nitroalkane serving as a critical

building block in organic synthesis. For drug development professionals, its utility lies not
merely in its solvent properties, but in its role as a nucleophile in the Henry Reaction
(Nitroaldol). This transformation allows for the rapid introduction of hexyl chains into
pharmacophores, specifically in the generation of

-nitroalcohols and subsequent reduction to

-amino alcohols—a structural motif prevalent in adrenergic blockers and antimicrobial agents.

This guide synthesizes the physicochemical profile of 1-Nitrohexane with field-proven handling

protocols, emphasizing the causality between its molecular structure and its thermodynamic

behavior.
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Part 1: Physicochemical Profile
The following data aggregates experimental values from standard reference materials (NIST,

Sigma-Aldrich). Note the distinction between atmospheric and reduced-pressure boiling points;

this is critical for purification strategies.

Table 1: Core Physical Properties[1]
Property Value Condition / Note

Molecular Weight 131.17 g/mol

Appearance Clear, colorless liquid Yellows upon oxidation/aging

Density 0.94 g/mL
@ 25 °C (Lit.)[1][2][3][4][5][6]

[7]

Boiling Point (Atm) ~180–194 °C

Not recommended for

purification due to

decomposition risks.

Boiling Point (Vac) 91–92 °C
@ 24 mmHg (Preferred

operational value)

Refractive Index 1.423 Purity check standard

Flash Point 72–73 °C Closed Cup (Combustible)

Solubility Immiscible Water

Solubility Miscible
DCM, EtOAc, MeOH, Diethyl

Ether

Structural & Thermodynamic Analysis
The significant boiling point elevation of 1-nitrohexane (~180 °C) compared to its parent

alkane, n-hexane (69 °C), is driven by the nitro group (

).

Dipole-Dipole Interaction: The nitro group is highly polar (dipole moment
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D). This creates strong intermolecular attraction requiring higher energy to overcome during
phase transition.

Implications for Handling: Unlike n-hexane, 1-nitrohexane is not a highly volatile solvent.

However, its density (0.[4]94) approaches that of water, which can complicate phase

separation in extractions if emulsions form. Operational Tip: Always use brine to assist phase

separation.

Part 2: Applications in Drug Development
The primary value of 1-nitrohexane in pharma is as a masked nucleophile. The

-protons (adjacent to

) are acidic (

), allowing deprotonation by mild bases to form a nitronate anion.[8]

The Henry Reaction (Nitroaldol)
This is the standard workflow for synthesizing complex intermediates using 1-nitrohexane.

Mechanism:

Deprotonation: Base removes an

-proton from 1-nitrohexane.

Attack: The resulting carbanion attacks an aldehyde (drug precursor).

Product: Formation of a

-nitroalcohol.

Downstream: Reduction (via

or

) yields a

-amino alcohol.
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This pathway is essential for introducing lipophilic hexyl tails into molecules to modulate LogP

(lipophilicity) and membrane permeability.
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Figure 1: The Henry Reaction workflow utilizing 1-Nitrohexane to synthesize amino-alcohol

precursors.[9][3][10][11]

Part 3: Experimental Protocols
Protocol A: Purification via Vacuum Distillation
Rationale: Commercial 1-nitrohexane often contains oxidation byproducts. Distillation at

atmospheric pressure (~180 °C) risks thermal decomposition (NOx release). Vacuum

distillation is the self-validating method of choice; a stable temperature plateau at reduced

pressure confirms purity.

Equipment:

Short-path distillation head

Vacuum pump (capable of <30 mmHg)

Manometer

Oil bath
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Step-by-Step:

Setup: Assemble glassware with greased joints. Ensure the system is closed.

Vacuum Application: Slowly lower pressure to 24 mmHg.

Heating: Heat oil bath to ~110 °C. Do not overheat.

Collection:

Foreshot: Discard the first 5% of distillate (removes volatile impurities/water).

Main Fraction: Collect fraction boiling steadily at 91–92 °C.

Validation: The main fraction should be colorless. A yellow tint indicates remaining impurities

or decomposition. Check Refractive Index (

).[2][3][4][6]

Protocol B: Safety & Handling
Flash Point: 73 °C. While not highly flammable like ether, it is combustible.

Incompatibility:NEVER mix with strong amines or strong bases (e.g., Sodium Hydride) in the

absence of solvent or cooling. The formation of anhydrous nitronate salts can be explosive.

PPE: Nitrile gloves are sufficient. Use a fume hood to avoid inhalation (respiratory irritant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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